Cas no 2172115-21-6 (N-(pyrimidin-2-yl)(propan-2-yloxy)carbohydrazide)

• Product Name: N-(pyrimidin-2-yl)(propan-2-yloxy)carbohydrazide
• CAS No: 2172115-21-6
• MF: C₈H₁₂N₄O₂
• MW: 196.206480979919
• CID: 6508366
• PubChem ID: 165486330
• Update Time: 2025-08-02

N-(pyrimidin-2-yl)(propan-2-yloxy)carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N-(pyrimidin-2-yl)(propan-2-yloxy)carbohydrazide
• 2172115-21-6
• EN300-1276079

• Inchi： 1S/C8H12N4O2/c1-6(2)14-8(13)12(9)7-10-4-3-5-11-7/h3-6H,9H2,1-2H3
• InChI Key： FSYYJGCABZYBOJ-UHFFFAOYSA-N
• SMILES： O(C(N(C1N=CC=CN=1)N)=O)C(C)C

Computed Properties

• Exact Mass: 196.09602564g/mol
• Monoisotopic Mass: 196.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 81.3Ų

Additional information on N-(pyrimidin-2-yl)(propan-2-yloxy)carbohydrazide

Research Brief on N-(pyrimidin-2-yl)(propan-2-yloxy)carbohydrazide (CAS: 2172115-21-6) in Chemical Biology and Pharmaceutical Applications

N-(pyrimidin-2-yl)(propan-2-yloxy)carbohydrazide (CAS: 2172115-21-6) is a novel carbohydrazide derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, characterized by a pyrimidine ring and an isopropoxy carbohydrazide moiety, exhibits promising biological activities, particularly in the context of enzyme inhibition and antimicrobial properties. Recent studies have explored its synthesis, molecular interactions, and pharmacological potential, positioning it as a candidate for further drug development.

The synthesis of N-(pyrimidin-2-yl)(propan-2-yloxy)carbohydrazide involves a multi-step process, starting with the condensation of 2-aminopyrimidine with isopropyl chloroformate, followed by hydrazination. The compound's purity and structural integrity have been confirmed using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS). These methods ensure the reproducibility and scalability of the synthesis, which is critical for its potential industrial and pharmaceutical applications.

Recent pharmacological studies have highlighted the compound's ability to inhibit key enzymes involved in inflammatory and infectious diseases. For instance, in vitro assays demonstrated significant inhibition of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), suggesting its potential as an anti-inflammatory agent. Additionally, N-(pyrimidin-2-yl)(propan-2-yloxy)carbohydrazide exhibited broad-spectrum antimicrobial activity against Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. These findings underscore its dual utility in addressing both inflammatory and infectious conditions.

Molecular docking and dynamics simulations have provided insights into the compound's mechanism of action. The pyrimidine ring and carbohydrazide moiety form stable hydrogen bonds and hydrophobic interactions with the active sites of target enzymes, explaining its high binding affinity and selectivity. These computational studies, complemented by experimental data, suggest that N-(pyrimidin-2-yl)(propan-2-yloxy)carbohydrazide could serve as a lead compound for the development of new enzyme inhibitors with improved efficacy and reduced side effects.

Despite its promising properties, further research is needed to evaluate the compound's pharmacokinetics, toxicity, and in vivo efficacy. Preliminary toxicity studies in animal models have shown a favorable safety profile at therapeutic doses, but long-term studies are required to assess potential side effects. Additionally, formulation strategies to enhance its bioavailability and stability are under investigation, with early-stage experiments focusing on nanoparticle-based delivery systems.

In conclusion, N-(pyrimidin-2-yl)(propan-2-yloxy)carbohydrazide (CAS: 2172115-21-6) represents a promising candidate for drug development, with demonstrated enzyme inhibitory and antimicrobial activities. Its unique chemical structure and biological properties warrant further exploration, particularly in the context of inflammatory and infectious diseases. Future research should prioritize in vivo studies, toxicity assessments, and formulation optimization to advance this compound toward clinical applications.